Cas no 2027801-99-4 (benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate
• CAS No: 2027801-99-4
• MF: C₁₆H₁₃Cl₂NO₃
• MW: 338.185322523117
• CID: 5619470
• PubChem ID: 165933435
• Update Time: 2025-06-07

benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2,3-dichlorophenyl)-2-oxoethyl]carbamate
• EN300-28296695
• 2027801-99-4
• benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate

• Inchi： 1S/C16H13Cl2NO3/c17-13-8-4-7-12(15(13)18)14(20)9-19-16(21)22-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,19,21)
• InChI Key： FBDQRHZAVPYTTJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CNC(=O)OCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 337.0272487g/mol
• Monoisotopic Mass: 337.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate

Research Briefing on Benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate (CAS: 2027801-99-4)

Benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate (CAS: 2027801-99-4) is a synthetic carbamate derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dichlorophenyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects.

One of the key areas of interest in recent research is the compound's potential as a protease inhibitor. Proteases play critical roles in numerous physiological and pathological processes, making them attractive targets for drug development. Preliminary in vitro studies have demonstrated that benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate exhibits inhibitory activity against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The mechanism of inhibition appears to involve the covalent modification of the active site serine residue, a common feature of carbamate-based inhibitors.

In addition to its protease inhibitory properties, recent investigations have highlighted the compound's utility in medicinal chemistry as a building block for the synthesis of novel drug candidates. Its structural features, including the dichlorophenyl moiety, provide a versatile scaffold for further chemical modifications. Researchers have successfully incorporated this compound into larger molecular frameworks aimed at targeting G-protein-coupled receptors (GPCRs) and ion channels, which are central to many therapeutic interventions.

Another significant development is the exploration of benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate in the context of cancer research. Early-stage studies have indicated that this compound may interfere with cellular signaling pathways involved in tumor growth and metastasis. Specifically, it has been shown to modulate the activity of protein kinases that are often dysregulated in cancer cells. These findings suggest that further optimization of this compound could lead to the development of new anticancer agents with improved selectivity and efficacy.

Despite these promising results, challenges remain in the development and application of benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Recent advancements in computational chemistry and high-throughput screening have provided valuable tools for optimizing the pharmacokinetic and pharmacodynamic properties of this compound.

In conclusion, benzyl N-2-(2,3-dichlorophenyl)-2-oxoethylcarbamate represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its dual role as a bioactive molecule and a synthetic intermediate underscores its potential for diverse applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, paving the way for novel treatments in areas such as inflammation, neurodegeneration, and oncology.